Cas no 23799-87-3 (Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1))
23799-87-3 structure
Product Name:Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1)
CAS No:23799-87-3
MF:C12H15Cl2NS
MW:276.22519993782
CID:281918
PubChem ID:211999
Update Time:2025-04-19
Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1)
- 2-(5-chloro-1-benzothiophen-3-yl)-N,N-dimethylethanamine,hydrochloride
- DTXSID10178481
- 23799-87-3
- 5-Chloro-N,N-dimethylbenzo(b)thiophene-3-ethylamine hydrochloride
- Benzo(b)thiophene-3-ethylamine, 5-chloro-N,N-dimethyl-, hydrochloride
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- Inchi: 1S/C12H14ClNS.ClH/c1-14(2)6-5-9-8-15-12-4-3-10(13)7-11(9)12;/h3-4,7-8H,5-6H2,1-2H3;1H
- InChI Key: FPJKJUYJJFSTFW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(=CS2)CCN(C)C.Cl
Computed Properties
- Exact Mass: 275.03045
- Monoisotopic Mass: 275.030226
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.5
Experimental Properties
- Boiling Point: 344.4°Cat760mmHg
- Flash Point: 162.1°C
- PSA: 3.24
Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1) Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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